N-[2-(Acetoxy)ethyl]-3-pyridinecarboxamide
N-[2-(Acetoxy)ethyl]-3-pyridinecarboxamide
Acetic acid 2-[[oxo(3-pyridinyl)methyl]amino]ethyl ester is a pyridinecarboxamide. It derives from a nicotinamide.
Brand Name:
Vulcanchem
CAS No.:
83440-03-3
VCID:
VC0543082
InChI:
InChI=1S/C10H12N2O3/c1-8(13)15-6-5-12-10(14)9-3-2-4-11-7-9/h2-4,7H,5-6H2,1H3,(H,12,14)
SMILES:
CC(=O)OCCNC(=O)C1=CN=CC=C1
Molecular Formula:
C10H12N2O3
Molecular Weight:
208.21 g/mol
N-[2-(Acetoxy)ethyl]-3-pyridinecarboxamide
CAS No.: 83440-03-3
Inhibitors
VCID: VC0543082
Molecular Formula: C10H12N2O3
Molecular Weight: 208.21 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 83440-03-3 |
---|---|
Product Name | N-[2-(Acetoxy)ethyl]-3-pyridinecarboxamide |
Molecular Formula | C10H12N2O3 |
Molecular Weight | 208.21 g/mol |
IUPAC Name | 2-(pyridine-3-carbonylamino)ethyl acetate |
Standard InChI | InChI=1S/C10H12N2O3/c1-8(13)15-6-5-12-10(14)9-3-2-4-11-7-9/h2-4,7H,5-6H2,1H3,(H,12,14) |
Standard InChIKey | JQICNNKLTFYSLS-UHFFFAOYSA-N |
SMILES | CC(=O)OCCNC(=O)C1=CN=CC=C1 |
Canonical SMILES | CC(=O)OCCNC(=O)C1=CN=CC=C1 |
Appearance | Solid powder |
Description | Acetic acid 2-[[oxo(3-pyridinyl)methyl]amino]ethyl ester is a pyridinecarboxamide. It derives from a nicotinamide. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | SG-209; SG 209; SG209; |
Reference | 1: Umaru B, Pyriochou A, Kotsikoris V, Papapetropoulos A, Topouzis S. ATP-sensitive potassium channel activation induces angiogenesis in vitro and in vivo. J Pharmacol Exp Ther. 2015 Jul;354(1):79-87. doi: 10.1124/jpet.114.222000. Epub 2015 May 14. PubMed PMID: 25977483. 2: Parimala K, Peedicayil J, Peedicayil A, Nelson N, Ernest K. The effect of a nicorandil congener on isolated human myometrium. Eur J Obstet Gynecol Reprod Biol. 2006 Jun 1;126(2):176-9. Epub 2005 Oct 10. PubMed PMID: 16216408. 3: Wei XM, Heywood GJ, Di Girolamo N, Thomas PS. Nicorandil inhibits the release of TNFalpha from a lymphocyte cell line and peripheral blood lymphocytes. Int Immunopharmacol. 2003 Nov;3(12):1581-8. PubMed PMID: 14555283. 4: Heywood GJ, Thomas PS. Nicorandil inhibits degranulation and TNF-alpha release from RBL-2H3 cells. Inflamm Res. 2002 Apr;51(4):176-81. PubMed PMID: 12058954. 5: Satoh K, Orito K, Yoneyama F, Taira N. A further study of the vasodilator and negative inotropic mechanisms of action of nicorandil and its congeners in the canine heart. Cardiovasc Drugs Ther. 1994 Apr;8(2):227-34. PubMed PMID: 7918135. 6: Abe S, Nishimura J, Nakamura M, Kanaide H. Effects of nicorandil on cytosolic calcium concentrations and on tension development in the rabbit femoral artery. J Pharmacol Exp Ther. 1994 Feb;268(2):762-71. PubMed PMID: 8113988. 7: Satoh K, Yamada H, Yoneyama F, Taira N. The group at C2 of N-ethylnicotinamide determines the vasodilator potencies and mechanisms of action of nicorandil and its congeners in canine coronary arteries. Naunyn Schmiedebergs Arch Pharmacol. 1991 Nov;344(5):589-95. PubMed PMID: 1839805. 8: Ishibashi T, Hamaguchi M, Imai S. 2-Nicotinamidoethyl acetate (SG-209) is a potassium channel opener: structure activity relationship among nicorandil derivatives. Naunyn Schmiedebergs Arch Pharmacol. 1991 Aug;344(2):235-9. PubMed PMID: 1658666. 9: Yonekura H, Iwatsuki K, Horiuchi A, Chiba S. Effects of N-(2-hydroxyethyl)nicotinamide nitrate (nicorandil; SG-75) and its derivatives on pancreatic exocrine secretion in the dog. Pancreas. 1990;5(1):75-81. PubMed PMID: 1688393. 10: Maruyama M, Satoh K, Taira N. Effects of nicorandil and its congeners on musculature and vasculature of the dog trachea in situ. Arch Int Pharmacodyn Ther. 1982 Aug;258(2):260-6. PubMed PMID: 6215905. |
PubChem Compound | 134230 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume